Cas no 135729-56-5 (Palonosetron)

Palonosetron structure
Palonosetron structure
Product Name:Palonosetron
CAS No:135729-56-5
MF:C19H22N2O
MW:294.390784740448
CID:64376
PubChem ID:148210
Update Time:2025-04-18

Palonosetron Chemical and Physical Properties

Names and Identifiers

    • Palonosetron
    • (S)-2-(1-Azabicyclo[2.2.2]oct-3-yl)-2,4,5,6-tetrahydro-1H-benz[de]isoquinolin-1-one
    • PALONOSTERON
    • DIDFYSQVOPVZQB-QGZVFWFLSA-N
    • AKOS015901526
    • 2-((3S)-1-Azabicyclo(2.2.2)oct-3-yl) 2,4,5,6-tetrahydro-1H-benzo(de)isoquinolin-1-one
    • CHEMBL1193388
    • (S)-2-(1-azabicyclo[2.2.2]oct-3-yl)-2,4,5,6-tetrahydro1H-benz[de]isoquinolin-1-one
    • HY-44132
    • (S)-2-(Quinuclidin-3-yl)-2,4,5,6-tetrahydro-1H-benzo[de]isoquinolin-1-one
    • 135729-56-5
    • 29WVV1OJ05
    • Dehydro Palonosetron
    • Q27254450
    • 2-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-5,6-dihydro-4H-benzo[de]isoquinolin-1-one
    • 1H-BENZ(DE)ISOQUINOLIN-1-ONE, 2-(3S)-1-AZABICYCLO(2.2.2)OCT-3-YL-2,4,5,6-TETRAHYDRO-
    • 2-((3S)-1-AZABICYCLO(2.2.2)OCT-3-YL) 2,4,5,6-TETRAHYDRO-1H-BENZO(DE)ISOQUINOLIN-1-ONE, (+)-
    • UNII-29WVV1OJ05
    • SCHEMBL1160507
    • CS-0103270
    • Inchi: 1S/C19H22N2O/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20/h2,4,6,11,13,17H,1,3,5,7-10,12H2/t17-/m1/s1
    • InChI Key: DIDFYSQVOPVZQB-QGZVFWFLSA-N
    • SMILES: O=C1C2C=CC=C3CCCC(C=23)=CN1[C@@H]1CN2CCC1CC2

Computed Properties

  • Exact Mass: 296.18900
  • Monoisotopic Mass: 294.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 470.4 ºC at 760 mmHg
  • Flash Point: 209.5 ºC
  • Refractive Index: 1.645
  • PSA: 23.55000
  • LogP: 2.53230
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